methyl 2-acetyl-3,7-bis(dimethylamino)-2,4,6-heptatrienoate

• IUPAC Name: methyl (2Z,4E,6E)-2-acetyl-3,7-bis(dimethylamino)hepta-2,4,6-trienoate
• InChI: InChI=1S/C14H22N2O3/c1-11(17)13(14(18)19-6)12(16(4)5)9-7-8-10-15(2)3/h7-10H,1-6H3/b9-7+,10-8+,13-12-
• InChI Key: QIZSJBGQZUQFGB-WTFSAPJOSA-N
• Canonical SMILES: CC(=O)C(=C(C=CC=CN(C)C)N(C)C)C(=O)OC
• Isomeric SMILES: CC(=O)/C(=C(\C=C\C=C\N(C)C)/N(C)C)/C(=O)OC
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

Methyl 2-acetyl-3,7-bis(dimethylamino)-2,4,6-heptatrienoate, commonly known as DMABN or Luminescence Yellow, is a fluorescent probe widely used in scientific research. This compound has unique optical properties that make it useful in various applications, including bioimaging, biosensing, and drug discovery.

Mechanism of Action

DMABN works by absorbing light at a specific wavelength and then emitting light at a longer wavelength. This process is known as fluorescence. The compound has a unique structure that allows it to interact with biological molecules, leading to changes in its fluorescence properties. DMABN can be used to study the binding of biomolecules and the conformational changes that occur upon binding.
Biochemical and Physiological Effects
DMABN has been shown to have minimal toxicity and does not interfere with biological processes. The compound has been used in various biological assays, including enzyme activity assays and protein-protein interaction studies. DMABN has also been used to study the uptake and distribution of drugs in cells.

Advantages and Limitations for Lab Experiments

DMABN has several advantages for lab experiments. The compound is easy to synthesize and has a high quantum yield, making it useful in bioimaging and biosensing applications. DMABN is also stable and has minimal toxicity, making it suitable for use in biological assays. However, DMABN has some limitations, including its sensitivity to pH and temperature changes, which can affect its fluorescence properties.

Future Directions

There are several future directions for DMABN research. One area of interest is the development of new DMABN derivatives with improved fluorescence properties. Another area of research is the use of DMABN in drug discovery, where it can be used to study the binding of small molecules to target proteins. DMABN can also be used in the development of new biosensors for the detection of biological molecules. Finally, DMABN can be used in the study of cellular processes, including cell signaling and metabolism.

Synthesis Methods

DMABN can be synthesized through a multistep reaction from 3-bromo-2-methylpropenoic acid. The synthesis involves the reaction of the acid with dimethylamine to form the corresponding amide, which is then reacted with acetyl chloride to form the acetyl derivative. The final step involves the reaction of the acetyl derivative with dimethylamine in the presence of palladium acetate and triethylamine to form DMABN.

Scientific Research Applications

DMABN is widely used in scientific research as a fluorescent probe. The compound has a high quantum yield, which makes it useful in bioimaging and biosensing applications. DMABN can be used to detect various biological molecules, including proteins, nucleic acids, and lipids. The compound can also be used to study the structure and function of biomolecules.